1-(1,3-dimethyl-2,6-dioxo-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[1,3-dimethyl-2,6-dioxo-7-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]purin-8-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H26N10O3S/c1-28-18-16(19(34)29(2)22(28)35)31(20(24-18)30-10-8-14(9-11-30)17(23)33)12-13-36-21-25-26-27-32(21)15-6-4-3-5-7-15/h3-7,14H,8-13H2,1-2H3,(H2,23,33)
• InChI Key: CZRLCIDKUPDXAW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCC(CC3)C(=O)N)CCSC4=NN=NN4C5=CC=CC=C5
• Molecular Formula: C22H26N10O3S
• Molecular Weight: 510.6 g/mol
• CAS RN: 476482-82-3

Description

1-(1,3-dimethyl-2,6-dioxo-7-(2-((1-phenyl-1H-tetrazol-5-yl)thio)ethyl)-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H26N10O3S and its molecular weight is 510.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Complex molecules, such as the one mentioned, often play a critical role in medicinal chemistry and drug development. For instance, the synthesis of novel compounds derived from specific chemical frameworks can lead to the discovery of potent antimicrobial, anti-inflammatory, and analgesic agents. A study by A. Abu‐Hashem et al. (2020) showcases the synthesis of new heterocyclic compounds demonstrating significant COX-2 selectivity, analgesic, and anti-inflammatory activities. These findings highlight the potential of complex molecules in developing new therapeutic agents.

Antimycobacterial Agents

The design and synthesis of novel compounds with specific chemical backbones can also contribute to antimycobacterial research. For example, Kai Lv et al. (2017) reported on imidazo[1,2-a]pyridine-3-carboxamides (IPAs) demonstrating considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis strains. These compounds serve as a foundation for further structure-activity relationship (SAR) studies, paving the way for the development of new treatments for tuberculosis.

Polymer Science

In the realm of polymer science, complex molecules find applications in the synthesis of polyamides with specific functionalities. The work by M. Hattori and M. Kinoshita (1979) on polyamides containing uracil and adenine highlights the role of sophisticated synthetic routes in creating polymers with potential applications in biotechnology and materials science.

Antitumor and Antioxidant Activities

The exploration of complex molecules extends to the evaluation of their antitumor and antioxidant activities. Research by F. Wang et al. (2011) on compounds targeting the urokinase receptor illustrates the potential of such molecules in inhibiting cancer cell growth and angiogenesis, offering new avenues for cancer therapy.